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Compound of Interest

Compound Name: Rubidium chromate

Cat. No.: B082947

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation of rubidium chromate
(Rb2CrOa) solutions. It includes detailed experimental protocols, safety precautions, and
relevant physicochemical data to ensure accurate and safe handling in a laboratory setting.
Rubidium chromate is a yellow crystalline solid that is soluble in water.[1][2] It serves as a
reagent in various chemical analyses and synthetic processes.[3][4][5]

Physicochemical Data

A summary of the key quantitative data for rubidium chromate is presented in Table 1. This
information is essential for accurate solution preparation and for understanding the compound's
behavior.

Table 1: Physicochemical Properties of Rubidium Chromate
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Property Value Source
Molecular Formula Rb2CrOa [B161[7181[9]
Molecular Weight 286.93 g/mol [B16]1[71[9]
Appearance Yellow to yellow-green powder e

or crystals
Density 3.518 g/mL at 25 °C [B1[719]
Solubility in Water 62.0 g/100g H20 at 0°C [10]
73.6 g/100g H20 at 20°C [10]
95.7 g/100g H20 at 60°C [10]

Experimental Protocol: Preparation of a Standard
Rubidium Chromate Solution

This protocol outlines the procedure for preparing a rubidium chromate solution of a desired
molarity. The example provided is for the preparation of a 0.1 M solution.

2.1. Materials and Equipment

Rubidium Chromate (Rb2CrOa4), analytical reagent grade

» Deionized or distilled water

e Analytical balance (readable to at least 0.1 mg)

o Volumetric flask (Class A, appropriate volume, e.g., 100 mL)
e Weighing boat or paper

e Spatula

o Glass beaker

e Glass stirring rod
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e Funnel

o Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant
gloves[11]

2.2. Safety Precautions
Rubidium chromate is a hazardous substance and must be handled with care.[2][6][8]

o Hazard Identification: It is an oxidizer, may cause an allergic skin reaction, is suspected of
causing cancer, and is very toxic to aquatic life with long-lasting effects.[6][8]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles, and chemical-resistant gloves.[7][11]

o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to
prevent the inhalation of dust.[1][11]

e Handling: Avoid contact with skin and eyes.[11] Do not ingest. Wash hands thoroughly after
handling.[1]

o Storage: Store in a cool, dry place in a tightly sealed container, away from combustible
materials.[1][7]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous materials.[8]

2.3. Step-by-Step Procedure
Step 1: Calculation of Required Mass

Calculate the mass of rubidium chromate required to prepare the desired volume and
concentration of the solution using the following formula[12]:

Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

For example, to prepare 100 mL (0.1 L) of a 0.1 M rubidium chromate solution:
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Mass (g) = 0.1 mol/L x 286.93 g/mol x 0.1 L = 2.8693 g

Step 2: Weighing the Rubidium Chromate

e Place a clean, dry weighing boat on the analytical balance and tare it.

o Carefully add the calculated mass of rubidium chromate to the weighing boat using a
spatula.

Step 3: Dissolving the Solid

» Transfer the weighed rubidium chromate into a clean glass beaker.

e Add a small amount of deionized water (approximately 25-50% of the final volume) to the
beaker.

o Gently swirl the beaker or stir with a clean glass rod until the solid is completely dissolved.
[11] The solution will be yellow.[2]

Step 4: Transfer to Volumetric Flask

e Using a funnel, carefully transfer the dissolved rubidium chromate solution into a clean,
calibrated volumetric flask of the desired final volume.

e Rinse the beaker, stirring rod, and funnel several times with small portions of deionized
water, transferring all rinsings into the volumetric flask to ensure a quantitative transfer.[11]

Step 5: Dilution to Final Volume

o Carefully add deionized water to the volumetric flask until the bottom of the meniscus is level
with the calibration mark.[11]

o Stopper the flask and invert it multiple times (at least 10-15 inversions) to ensure the solution
is homogeneous.[11]

Step 6: Labeling and Storage
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Properly label the volumetric flask with the name of the solution (Rubidium Chromate), its
concentration, the date of preparation, and your initials. Store the solution in a cool, dry, and

dark place.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of a standard rubidium
chromate solution.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b082947?utm_src=pdf-body
https://www.benchchem.com/product/b082947?utm_src=pdf-body
https://www.benchchem.com/product/b082947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation

1. Calculate Mass of Rb2CrOa

y

2. Weigh Rb2CrOa4

Dissolution

3. Dissolve in Deionized Water

:

4. Transfer to Volumetric Flask

Finalization

5. Dilute to Final Volume

:

6. Homogenize Solution

l

7. Label and Store

Click to download full resolution via product page

Caption: Workflow for preparing a standard rubidium chromate solution.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b082947?utm_src=pdf-body-img
https://www.benchchem.com/product/b082947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Rubidium Chromate - ESPI Metals [espimetals.com]

e 2. CAS 13446-72-5: Rubidium chromate | CymitQuimica [cymitquimica.com]

¢ 3. chemimpex.com [chemimpex.com]

¢ 4. chemimpex.com [chemimpex.com]

¢ 5. chemimpex.com [chemimpex.com]

e 6. Rubidium chromate | CrO4Rb2 | CID 61605 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 7. Rubidium chromate 13446-72-5 [sigmaaldrich.com]

¢ 8. Itschem.com [ltschem.com]

¢ 9. Rubidium chromate 13446-72-5 [sigmaaldrich.com]

¢ 10. chembk.com [chembk.com]
e 11. benchchem.com [benchchem.com]
e 12. flinnsci.com [flinnsci.com]

 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Rubidium Chromate Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b08294 7#experimental-protocol-for-preparing-
rubidium-chromate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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